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Compound of Interest

Compound Name: 4-Iodo-3-methoxybenzoic acid

Cat. No.: B1319260 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling 4-Iodo-3-
methoxybenzoic acid. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Iodo-3-methoxybenzoic acid is a chemical compound that requires careful handling due to

its potential health hazards. Based on GHS classifications, this compound is known to cause

skin and serious eye irritation, and may cause respiratory irritation.[1] Adherence to the

following PPE guidelines is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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PPE Category Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

necessary for operations with a

significant risk of splashing.[2]

[3]

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[2][3]

Hand Protection
Chemical-resistant gloves.[2]

[3]

Nitrile or butyl rubber gloves

are suitable.[4] Gloves must be

inspected for integrity before

each use and disposed of

properly after handling the

compound.[2]

Body Protection
Laboratory coat or a chemical-

resistant suit.[2][3]

A fully buttoned lab coat is the

minimum requirement. For

larger quantities or when there

is a risk of significant

exposure, a chemical-resistant

suit is recommended.[2]

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

outside of a certified chemical

fume hood or if dust

generation is likely.[3][5]

For nuisance exposures

involving dust, a P95 (US) or

P1 (EU) particle respirator is

recommended. For higher-

level protection, an

OV/AG/P99 (US) or ABEK-P2

(EU) respirator should be

used.[3] All handling of the

solid compound should ideally

occur in a well-ventilated area,

preferably within a certified

chemical fume hood, to

prevent the formation and

inhalation of dust.[3][6][7]
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Quantitative Data for 4-Iodo-3-methoxybenzoic Acid

Property Value

Physical State Solid

Appearance White to beige powder

Melting Point 239 - 243 °C

Boiling Point 359.9 ± 32.0 °C (Predicted)

Water Solubility No data available

Operational and Disposal Plans
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring the

safe handling of 4-Iodo-3-methoxybenzoic acid.

Experimental Workflow

Safe Handling and Disposal Workflow for 4-Iodo-3-methoxybenzoic Acid

Preparation Handling Post-Handling & Cleanup Disposal

Designate Handling Area
(Fume Hood) Gather Materials & Waste Containers Don Appropriate PPE Handle Chemical

(Avoid Dust Generation) Perform Experiment Decontaminate Surfaces & Equipment Doff PPE Correctly Segregate Halogenated Waste Label Waste Container Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Iodo-3-methoxybenzoic acid.

Procedural Steps for Handling:

Preparation and Engineering Controls:

Designate a specific area for handling 4-Iodo-3-methoxybenzoic acid, preferably within a

chemical fume hood.[3]
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Ensure the chemical fume hood is functioning correctly before beginning any work.

Make sure that eyewash stations and safety showers are readily accessible.[3]

Assemble all necessary equipment (e.g., spatulas, weigh boats, glassware) and the

appropriate waste containers before handling the chemical.

Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above.

Ensure gloves are the correct size and are free of any defects.[2]

Handling:

Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[2][6]

If the substance is in powder form, carefully handle it to prevent it from becoming airborne.

Post-Handling Procedures:

Decontamination: Clean any contaminated surfaces and equipment thoroughly.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed first, followed by the lab coat and eye protection.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even

if gloves were worn.[2][7] Do not eat, drink, or smoke in laboratory areas.[3]

Disposal Plan: Managing Halogenated Waste

The proper disposal of 4-Iodo-3-methoxybenzoic acid is critical to prevent environmental

contamination. As a halogenated organic compound, it must be treated as hazardous waste.

Waste Segregation and Collection:
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Solid Waste: All disposable materials contaminated with 4-Iodo-3-methoxybenzoic acid
(e.g., gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled

"Halogenated Organic Waste" container.[4]

Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be

collected in a designated "Halogenated Liquid Waste" container.

Under no circumstances should this chemical or its waste be disposed of down the drain.

[4][6]

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "4-Iodo-3-methoxybenzoic acid".

Disposal Procedure:

Collection: Collect all waste, including rinsates from cleaning glassware, in the designated

halogenated waste container.

Storage: Keep waste containers tightly closed and store them in a cool, dry, and well-

ventilated area, away from incompatible materials.[6]

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed professional waste disposal service.

[2] The recommended disposal method for halogenated organic compounds is high-

temperature incineration.[4]

First-Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2][6]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2][6]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2][6]
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If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[2][6] In all cases of exposure, it is important to show the safety

data sheet to the attending medical professional.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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